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Compound of Interest

Compound Name: Lck-IN-3

Cat. No.: B15136474 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is a critical component of laboratory safety and

operational integrity. This guide provides essential information and step-by-step procedures for

the safe disposal of Lck-IN-3, a notable Lck inhibitor. Adherence to these guidelines is

paramount for ensuring a safe laboratory environment and regulatory compliance.

Key Safety and Handling Information
While a specific Safety Data Sheet (SDS) for Lck-IN-3 is not readily available, an SDS for a

chemically related LCK Inhibitor (CAS 213743-31-8) provides foundational safety data.

According to this information, the compound is not classified as hazardous, and no special

handling procedures are required.[1] However, standard laboratory best practices should

always be observed.

Below is a summary of the available safety information:
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Property Information Reference

Hazard Classification

Not classified as hazardous.

No special measures required

for handling.

[1]

First Aid: Inhalation
Supply fresh air; consult a

doctor in case of complaints.
[1]

First Aid: Skin Contact
Generally does not irritate the

skin.
[1]

First Aid: Eye Contact
Rinse opened eye for several

minutes under running water.
[1]

First Aid: Ingestion
If symptoms persist, consult a

doctor.
[1]

Fire Fighting
Use fire-fighting measures that

suit the environment.
[1]

Accidental Release

Pick up mechanically. Do not

allow to enter sewers or

surface/ground water.

[1]

Personal Protection

The usual precautionary

measures for handling

chemicals should be followed.

[1]

Step-by-Step Disposal Protocol
Given the limited specific disposal information in the available SDS, the following protocol is

based on general best practices for the disposal of non-hazardous chemical waste.

1. Waste Identification and Segregation:

Characterize the Lck-IN-3 waste. Is it in a solid form, or is it dissolved in a solvent?

If dissolved in a hazardous solvent, the entire solution must be treated as hazardous waste,

following the disposal guidelines for that specific solvent.
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Keep Lck-IN-3 waste separate from other chemical waste streams to avoid unintended

reactions.

2. Containerization:

Use a dedicated, properly labeled, and sealed waste container for Lck-IN-3 waste.

The container must be made of a material compatible with the waste. For solid Lck-IN-3, a

high-density polyethylene (HDPE) container is generally suitable.

The label should clearly indicate "Lck-IN-3 Waste" and include the approximate quantity.

3. Storage:

Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials.

Follow any specific storage temperature requirements if outlined by the supplier (e.g., 2-

8°C).

4. Disposal:

Since the available SDS does not classify the compound as hazardous, disposal may be

possible through the regular solid waste stream, provided it is not mixed with any hazardous

substances.

Crucially, it is imperative to consult with your institution's Environmental Health and Safety

(EHS) department to confirm the appropriate disposal route. Institutional and local

regulations may have specific requirements.

Do not discharge Lck-IN-3 down the drain or into the environment.[1]

5. Documentation:

Maintain a log of all Lck-IN-3 waste generated, including quantities and disposal dates.

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of Lck-
IN-3.
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Caption: Disposal workflow for Lck-IN-3.

By following these procedures and consulting with institutional safety personnel, researchers

can ensure the safe and responsible disposal of Lck-IN-3, contributing to a secure and

compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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